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Compound of Interest

Compound Name: Mercuric thiocyanate

Cat. No.: B148001

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions and handling
procedures for mercuric thiocyanate. The information is intended for laboratory personnel and
researchers who may be working with this highly toxic compound. Adherence to these
guidelines is critical to ensure personal safety and minimize environmental contamination.

Hazard Identification and Classification

Mercuric thiocyanate (Hg(SCN)2) is a highly toxic, odorless, white crystalline powder.[1] It is
classified as a hazardous substance with acute toxicity in oral, dermal, and inhalation routes of
exposure.[2][3][4][5] It is also known to cause damage to organs through prolonged or repeated
exposure and is very toxic to aquatic life with long-lasting effects.[2][3][4][5]

GHS Hazard Statements:

H300: Fatal if swallowed.[4]

H310: Fatal in contact with skin.[4]

H330: Fatal if inhaled.[4]

H317: May cause an allergic skin reaction.[2]

H319: Causes serious eye irritation.[2]
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e H341: Suspected of causing genetic defects.[2]

e H361: Suspected of damaging fertility or the unborn child.[2]

o H370: Causes damage to organs.[2]

e H372: Causes damage to organs through prolonged or repeated exposure.[2]

e H373: May cause damage to organs through prolonged or repeated exposure.[3][5]
e H400: Very toxic to aquatic life.[4]

e H410: Very toxic to aquatic life with long lasting effects.[2][3][4][5]

Toxicological Data

The following table summarizes the acute toxicity data for mercuric thiocyanate.

Toxicity Data Value Species Reference
Oral LD50 46 mg/kg Rat [61[7]

Oral LD50 24.5 mg/kg Mouse [6]

Dermal LD50 685 mg/kg Rat [7]

Mercury poisoning can lead to severe health effects, including tremors, irritability, sore gums,
increased salivation, memory loss, a metallic taste, personality changes, and brain and kidney
damage.[8]

Physical and Chemical Properties

A summary of the key physical and chemical properties of mercuric thiocyanate is provided
below.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.dk/store/msds?partNumber=10607422&countryCode=DK&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-MERCURIC-THIOCYANATE-CASNO-592-85-04586-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/84_1214345120_MercuricThiocyanate-CASNO-592-85-8-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.dk/store/msds?partNumber=10607422&countryCode=DK&language=en
https://www.cdhfinechemical.com/images/product/msds/84_1214345120_MercuricThiocyanate-CASNO-592-85-8-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-MERCURIC-THIOCYANATE-CASNO-592-85-04586-EN.aspx
https://www.benchchem.com/product/b148001?utm_src=pdf-body
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/mercuric%20thiocyanate.pdf
https://www.riccachemical.com/WebsiteDocuments/SDS/R4785000.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/mercuric%20thiocyanate.pdf
https://www.riccachemical.com/WebsiteDocuments/SDS/R4785000.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1194.pdf
https://www.benchchem.com/product/b148001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Appearance Off-white powder/solid [2]
Odor Odorless [2]
Melting Point 165 °C (329 °F) [2]
Flash Point 120 °C (248 °F) [2]
Water Solubility Slightly soluble [8]
Vapor Pressure 0.0012 mm Hg at 20°C (68°F) [8]

Safe Handling and Storage Protocols
Engineering Controls

o Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[2][4]
Local exhaust ventilation should be used to control the release of dust or vapors.[8]

o Safety Equipment: Eye wash fountains and emergency showers must be readily available in
the immediate work area.[8]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling mercuric thiocyanate:
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PPE Specification Reference

Chemical-resistant gloves
(e.g., natural rubber).
Breakthrough time and glove
Gloves _ [2][8]
thickness should be
appropriate for the duration of

handling.

Impact-resistant safety goggles
_ with side shields. A face shield
Eye Protection _ [8]
should be worn when there is

a risk of splashing.

] A lab coat or other protective
Body Protection _ [61[8]
clothing.

An approved/certified dust
respirator should be used,
especially when ventilation is
inadequate or when handling
Respiratory Protection powders.[5][6] For potential

exposure above 10 mg/ms3, a
MSHA/NIOSH-approved self-
contained breathing apparatus

is required.[8]

Handling Procedures

e Do not eat, drink, or smoke in areas where mercuric thiocyanate is handled, processed, or
stored.[8]

e Avoid contact with skin, eyes, and clothing.[2][4]
» Avoid the formation of dust and aerosols.[4]

e Wash hands thoroughly after handling.[2][8]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1194.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1194.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/mercuric%20thiocyanate.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1194.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-MERCURIC-THIOCYANATE-CASNO-592-85-04586-EN.aspx
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/mercuric%20thiocyanate.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1194.pdf
https://www.benchchem.com/product/b148001?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1194.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.cdhfinechemical.com/images/product/msds/84_1214345120_MercuricThiocyanate-CASNO-592-85-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/84_1214345120_MercuricThiocyanate-CASNO-592-85-8-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1194.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Contaminated work clothes should be laundered by individuals who have been informed of
the hazards.[8]

Storage

» Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][4]

o Keep locked up and away from incompatible materials such as strong acids, ammonia, and
acetylene.[8]

e Protect from moisture and direct sunlight.[2][8]

Emergency Procedures
Eirst Aid Measures

Exposure Route First Aid Protocol Reference

Do NOT induce vomiting.
Ingestion Rinse mouth with water. Seek [2][4]

immediate medical attention.

Remove the person to fresh
air. If breathing has stopped,

Inhalation provide artificial respiration. [2][8]
Seek immediate medical

attention.

Immediately wash the affected
area with plenty of soap and
) water for at least 15 minutes.
Skin Contact _ [2][8]
Remove contaminated
clothing. Seek immediate

medical attention.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, removing contact [2]
lenses if present. Seek

immediate medical attention.
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Spill Response

o Evacuation: Evacuate all non-essential personnel from the spill area.[8]

o Containment: For land spills, dig a pit or holding area to contain the material and cover with a
plastic sheet to prevent it from dissolving in water.[1]

o Cleanup: Spills should be collected using special mercury vapor suppressants or a dedicated
vacuum.[1][8] The area should be ventilated and washed after cleanup is complete.[8]

» Disposal: Mercuric thiocyanate and contaminated materials must be disposed of as
hazardous waste in accordance with local, state, and federal regulations.[8] Do not allow the
chemical to enter drains or the environment.[4]

Experimental Workflow and Safety Logic

The following diagrams illustrate the logical workflow for handling mercuric thiocyanate and
the appropriate emergency response procedures.
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Figure 1: Safe Handling Workflow for Mercuric Thiocyanate

Click to download full resolution via product page

Caption: Safe Handling Workflow Diagram.
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Exposure Event

Remove Victim from Exposure Source

Administer First Aid
(as per exposure route)
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Emergency Services

Immediate Actions

Seek Immediate Professional
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Figure 2: Emergency Response Protocol for Mercuric Thiocyanate Exposure
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Caption: Emergency Response Protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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